3,6,6-Trimethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
3,6,6-Trimethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
121625-80-7
VCID:
VC20883229
InChI:
InChI=1S/C12H14O4/c1-6-9-7(13)4-12(2,3)5-8(9)16-10(6)11(14)15/h4-5H2,1-3H3,(H,14,15)
SMILES:
CC1=C(OC2=C1C(=O)CC(C2)(C)C)C(=O)O
Molecular Formula:
C12H14O4
Molecular Weight:
222.24 g/mol
3,6,6-Trimethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
CAS No.: 121625-80-7
Cat. No.: VC20883229
Molecular Formula: C12H14O4
Molecular Weight: 222.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 121625-80-7 |
|---|---|
| Molecular Formula | C12H14O4 |
| Molecular Weight | 222.24 g/mol |
| IUPAC Name | 3,6,6-trimethyl-4-oxo-5,7-dihydro-1-benzofuran-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H14O4/c1-6-9-7(13)4-12(2,3)5-8(9)16-10(6)11(14)15/h4-5H2,1-3H3,(H,14,15) |
| Standard InChI Key | AUDCUKXUYOTTBM-UHFFFAOYSA-N |
| SMILES | CC1=C(OC2=C1C(=O)CC(C2)(C)C)C(=O)O |
| Canonical SMILES | CC1=C(OC2=C1C(=O)CC(C2)(C)C)C(=O)O |
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